Cas no 61326-44-1 (1,1,2,2-Tetrakis(4-bromophenyl)ethene)

• Product Name: 1,1,2,2-Tetrakis(4-bromophenyl)ethene
• CAS No: 61326-44-1
• MF: C₂₆H₁₆Br₄
• MW: 648.021244049072
• MDL: MFCD00667761
• CID: 483901
• PubChem ID: 354335386
• Update Time: 2025-05-27

1,1,2,2-Tetrakis(4-bromophenyl)ethene Chemical and Physical Properties

Names and Identifiers

• Tetrakis(4-bromophenyl)ethene
• Tetrakis(4-bromophenyl)ethylene
• 1,1’,2,2’-tetrakis(4-bromophenyl)ethene
• 1,1,2,2-tetrakis(4-bromophenyl)ethylene
• tetra-(para-bromophenyl)ethylene
• 1,1′,1′′,1′′′-(1,2-Ethenediylidene)tetrakis[4-bromobenzene]
• 1,1,2,2-Tetrakis(4-bromophenyl)ethene
• tetrakis(p-bromophenyl)ethylene
• 1-bromo-4-[1,2,2-tris(4-bromophenyl)ethenyl]benzene
• AK317456
• 1,1',1'',1'''-ethene-1,1,2,2-tetrayltetrakis(4-bromobenzene)

• MDL： MFCD00667761
• Inchi： 1S/C26H16Br4/c27-21-9-1-17(2-10-21)25(18-3-11-22(28)12-4-18)26(19-5-13-23(29)14-6-19)20-7-15-24(30)16-8-20/h1-16H
• InChI Key： BIRLDGKMJJEZRI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)/C(/C1C=CC(=CC=1)Br)=C(\C1C=CC(=CC=1)Br)/C1C=CC(=CC=1)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 458
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 1.750±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 258-259 ºC
• Boiling Point: 575.1±45.0°C at 760 mmHg
• Solubility: Insuluble (5.8E-7 g/L) (25 ºC),

1,1,2,2-Tetrakis(4-bromophenyl)ethene Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 1,1,2,2-Tetrakis(4-bromophenyl)ethene

Recent Advances in the Study of 1,1,2,2-Tetrakis(4-bromophenyl)ethene (CAS: 61326-44-1): A Comprehensive Research Brief

1,1,2,2-Tetrakis(4-bromophenyl)ethene (CAS: 61326-44-1) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This tetrabromo-substituted ethene derivative exhibits unique photophysical properties and molecular packing characteristics that make it particularly valuable for applications in organic electronics, luminescent materials, and as a building block for more complex pharmaceutical compounds. Recent studies have focused on its aggregation-induced emission (AIE) properties, which are highly desirable for the development of advanced optical materials and bioimaging probes.

A 2023 study published in Advanced Materials demonstrated the exceptional AIE characteristics of 1,1,2,2-Tetrakis(4-bromophenyl)ethene, with quantum yields exceeding 80% in the solid state. The researchers attributed this remarkable performance to the restricted intramolecular rotation (RIR) mechanism, where the bulky bromophenyl groups prevent non-radiative decay pathways. This finding has significant implications for the design of new high-efficiency organic light-emitting diodes (OLEDs) and solid-state luminescent materials.

In pharmaceutical applications, recent research has explored the potential of 61326-44-1 as a precursor for the synthesis of novel anticancer agents. A 2024 publication in Journal of Medicinal Chemistry reported the development of platinum(IV) complexes incorporating derivatives of 1,1,2,2-Tetrakis(4-bromophenyl)ethene, which showed promising cytotoxicity against various cancer cell lines, particularly in drug-resistant phenotypes. The bulky aromatic system appears to enhance cellular uptake and interfere with DNA repair mechanisms in cancer cells.

The compound's structural features have also made it valuable in materials science. Researchers at MIT recently utilized 1,1,2,2-Tetrakis(4-bromophenyl)ethene as a building block for covalent organic frameworks (COFs) with exceptional porosity and thermal stability. These COFs demonstrated remarkable gas storage capacity, particularly for hydrogen and carbon dioxide, suggesting potential applications in clean energy technologies and carbon capture systems.

From a synthetic chemistry perspective, new methodologies have been developed to modify 61326-44-1 more efficiently. A 2023 Nature Chemistry paper described a palladium-catalyzed cross-coupling approach that allows selective functionalization of the bromophenyl groups while preserving the central ethene core. This breakthrough has opened new avenues for creating diverse derivatives with tailored properties for specific applications.

Looking forward, the unique combination of photophysical properties, structural rigidity, and synthetic versatility positions 1,1,2,2-Tetrakis(4-bromophenyl)ethene as a compound with significant potential across multiple disciplines. Ongoing research is exploring its use in photodynamic therapy, as a component in organic photovoltaics, and as a scaffold for targeted drug delivery systems. The compound's CAS number, 61326-44-1, has become increasingly prominent in recent patent applications, indicating growing commercial interest in its applications.